94-58-6

Dihydrosafrole

In Stock

• CAS RN:
• 94-58-6

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-2-3-8-4-5-9-10(6-8)12-7-11-9/h4-6H,2-3,7H2,1H3

• InChIKey:
• MYEIDJPOUKASEC-UHFFFAOYSA-N

• Dihydrosafrole is an oily liquid.
  Dihydrosafrole is a member of benzodioxoles.

(6-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid

In Stock

• CAS RN:
• 26494-58-6

• Formula:
• C10H8ClNO4

• InChI:
• InChI=1S/C10H8ClNO4/c11-6-1-2-8-7(3-6)12(4-10(14)15)9(13)5-16-8/h1-3H,4-5H2,(H,14,15)

• InChIKey:
• CFZFARSJRUJYDY-UHFFFAOYSA-N

• (6-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid is a useful research compound. Its molecular formula is C10H8ClNO4 and its molecular weight is 241.63 g/mol. The purity is usually 95%.

1-(p-Iodophenyl)-2-propylamine hydrochloride

In Stock

• CAS RN:
• 21894-58-6

• Formula:
• C9H13ClIN

• InChI:
• InChI=1S/C9H12IN.ClH/c1-7(11)6-8-2-4-9(10)5-3-8;/h2-5,7H,6,11H2,1H3;1H

• InChIKey:
• JJHFCILQSKMLBS-UHFFFAOYSA-N

• Some halogenated amphetamines deplete brain serotonin levels and display pronounced neurotoxicity. 4-Iodoamphetamine is a halogenated amphetamine featuring an iodine atom at the para position of the phenyl group. It selectively induces serotonin release and inhibits reuptake by rat brain synaptosomes while showing reduced neurotoxic properties. This product is intended for forensic and research applications.
  

6-(2-chloro-6-fluorobenzyl)-3-(3,4-dimethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

In Stock

• CAS RN:
• 872594-58-6

• Formula:
• C19H15ClFN5O3

• InChI:
• InChI=1S/C19H15ClFN5O3/c1-28-15-7-6-11(8-16(15)29-2)26-18-17(23-24-26)19(27)25(10-22-18)9-12-13(20)4-3-5-14(12)21/h3-8,10H,9H2,1-2H3

• InChIKey:
• FZTKSPJEYDYOSD-UHFFFAOYSA-N

• 6-(2-chloro-6-fluorobenzyl)-3-(3,4-dimethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C19H15ClFN5O3 and its molecular weight is 415.81. The purity is usually 95%.

4-methyl-N-(2-(6-((2-oxo-2-(phenylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-58-6

• Formula:
• C23H22N6O2S

• InChI:
• InChI=1S/C23H22N6O2S/c1-16-7-9-17(10-8-16)23(31)24-14-13-20-27-26-19-11-12-22(28-29(19)20)32-15-21(30)25-18-5-3-2-4-6-18/h2-12H,13-15H2,1H3,(H,24,31)(H,25,30)

• InChIKey:
• LQEWPYCQDHGYJR-UHFFFAOYSA-N

• 4-methyl-N-(2-(6-((2-oxo-2-(phenylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H22N6O2S and its molecular weight is 446.53. The purity is usually 95%.

3',5'-Difluoro-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-58-6

• Formula:
• C17H16F2O

• InChI:
• InChI=1S/C17H16F2O/c1-11-3-4-13(12(2)7-11)5-6-17(20)14-8-15(18)10-16(19)9-14/h3-4,7-10H,5-6H2,1-2H3

• InChIKey:
• YYCQGPLBZZKGGP-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16F2O and its molecular weight is 274.3 g/mol. The purity is usually 95%.

2,2-Dimethyl-3-(p-tolyl)pyrrolidine

In Stock

• CAS RN:
• 1250894-58-6

• Formula:
• C13H19N

• InChI:
• InChI=1S/C13H19N/c1-10-4-6-11(7-5-10)12-8-9-14-13(12,2)3/h4-7,12,14H,8-9H2,1-3H3

• InChIKey:
• RRYQQNZKSNZVQA-UHFFFAOYSA-N

• 2,2-Dimethyl-3-(p-tolyl)pyrrolidine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.302. The purity is usually 95%.

3-methyl-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)but-2-enamide

In Stock

• CAS RN:
• 1797094-58-6

• Formula:
• C19H18N4OS

• InChI:
• InChI=1S/C19H18N4OS/c1-13(2)10-18(24)21-15-7-5-14(6-8-15)17-12-25-19(23-17)22-16-4-3-9-20-11-16/h3-12H,1-2H3,(H,21,24)(H,22,23)

• InChIKey:
• ZNCDBEAOIHFTMP-UHFFFAOYSA-N

• 3-methyl-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)but-2-enamide is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.

3,4-Dihydro-2H-chromen-3-yl-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379994-58-6

• Formula:
• C22H27N3O3

• InChI:
• InChI=1S/C22H27N3O3/c1-15-16(2)23-14-24-21(15)28-12-17-7-9-25(10-8-17)22(26)19-11-18-5-3-4-6-20(18)27-13-19/h3-6,14,17,19H,7-13H2,1-2H3

• InChIKey:
• RGYVOLLMSAZQAR-UHFFFAOYSA-N

• 3,4-Dihydro-2H-chromen-3-yl-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C22H27N3O3 and its molecular weight is 381.476. The purity is usually 95%.

3-[(2S)-2-Carbamoyl-2-methylpyrrolidine-1-carbonyl]-5-fluorosulfonyloxypyridine

Usually In Stock

• CAS RN:
• 2418594-58-6

• Formula:
• C12H14FN3O5S

• InChI:
• InChI=1S/C12H14FN3O5S/c1-12(11(14)18)3-2-4-16(12)10(17)8-5-9(7-15-6-8)21-22(13,19)20/h5-7H,2-4H2,1H3,(H2,14,18)/t12-/m0/s1

• InChIKey:
• VQXPWGWKIHNCTG-LBPRGKRZSA-N

• 3-[(2S)-2-Carbamoyl-2-methylpyrrolidine-1-carbonyl]-5-fluorosulfonyloxypyridine is a useful research compound. Its molecular formula is C12H14FN3O5S and its molecular weight is 331.32. The purity is usually 95%.

5-[Chloro(difluoro)methoxy]-1,2,3-trifluoro-benzene

In Stock

• CAS RN:
• 1404194-58-6

• Formula:
• C7H2ClF5O

• InChI:
• InChI=1S/C7H2ClF5O/c8-7(12,13)14-3-1-4(9)6(11)5(10)2-3/h1-2H

• InChIKey:
• PECGTQFWVKJZOF-UHFFFAOYSA-N

• 5-[Chloro(difluoro)methoxy]-1,2,3-trifluoro-benzene is a useful research compound. Its molecular formula is C7H2ClF5O and its molecular weight is 232.53 g/mol. The purity is usually 95%.